Cas no 61415-49-4 (Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-)
61415-49-4 structure
Product Name:Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-
CAS No:61415-49-4
MF:C16H11N3O2
MW:277.277443170547
CID:480340
PubChem ID:12307114
Update Time:2025-04-19
Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-
- 7-amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4-dione
- 61415-49-4
- DTXSID00486860
- CTK2E0512
-
- Inchi: 1S/C16H11N3O2/c17-14-3-1-2-8-4-9-6-12-13(7-10(9)5-11(8)14)16(21)19-18-15(12)20/h1-7H,17H2,(H,18,20)(H,19,21)
- InChI Key: XEWADTGOGTXNMB-UHFFFAOYSA-N
- SMILES: O=C1C2C=C3C=C4C(=CC=CC4=CC3=CC=2C(NN1)=O)N
Computed Properties
- Exact Mass: 277.08523
- Monoisotopic Mass: 277.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.22
Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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